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Compound of Interest

Compound Name: 5-bromo-1,3-dimethyl-1H-indazole

Cat. No.: B1291714

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,3-dimethyl-1H-indazole is a substituted indazole derivative. The indazole core is a
key pharmacophore found in numerous compounds with a wide range of biological activities,
making its derivatives, such as this one, valuable as building blocks in medicinal chemistry and
drug discovery.[1][2] Indazole compounds have shown potential in the development of
treatments for conditions like cancer, inflammation, and pain.[1][2] This document provides a
summary of the available technical data for 5-bromo-1,3-dimethyl-1H-indazole.

Chemical and Physical Properties

A summary of the key physicochemical properties for 5-bromo-1,3-dimethyl-1H-indazole is
presented in the table below. This data is essential for its handling, characterization, and use in
chemical synthesis.
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Property Value Reference
CAS Number 552331-30-3 [31[4]
Molecular Formula C9H9BrN2 [31[4]
Molecular Weight 225.09 g/mol [3]
] CN1N=C(C)C2=C1C=CC(Br)=
Canonical SMILES [3]
C2
FMYUTSXDZFFESE-
InChl Key [3]
UHFFFAOYSA-N
Purity Typically =98% [5]
Storage Temperature 2-8°C [3]
Synthesis

While specific experimental protocols for the synthesis of 5-bromo-1,3-dimethyl-1H-indazole
are not detailed in the available literature, a general synthetic approach can be inferred from
related indazole syntheses. A plausible synthetic route is visualized in the workflow diagram
below. The synthesis of substituted indazoles often involves the cyclization of a suitably
substituted phenylhydrazine derivative or a related precursor.

General Synthetic Workflow

Substituted Phenylhydrazine
or other suitable precursor

Cyclization & Methylation

5-Bromo-1,3-dimethyl-1H-indazole
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Caption: A generalized workflow for the synthesis of 5-bromo-1,3-dimethyl-1H-indazole.

Applications in Research and Drug Development

Indazole derivatives are a significant class of compounds in pharmaceutical research due to
their diverse biological activities.[1][2] While specific studies on 5-bromo-1,3-dimethyl-1H-
indazole are limited, its structural similarity to other biologically active indazoles suggests its
potential as an intermediate in the synthesis of novel therapeutic agents.

The bromine atom at the 5-position provides a reactive handle for further chemical
modifications, such as cross-coupling reactions, allowing for the introduction of diverse
functional groups to explore structure-activity relationships (SAR).

Biological Activity

There is currently no specific information available in the public domain regarding the biological
activity or signaling pathways associated with 5-bromo-1,3-dimethyl-1H-indazole. However,
the broader class of indazole derivatives has been investigated for various therapeutic
applications, including:

e Anti-tumor activity: Many indazole-containing compounds have been explored as kinase
inhibitors and anti-proliferative agents.[1][2]

» Analgesic and anti-inflammatory effects: Certain indazole derivatives have shown promise in
modulating inflammatory pathways.[1]

e Synthetic Cannabinoid Receptor Agonists: Some halogenated indazole derivatives have
been identified as synthetic cannabinoid receptor agonists.[6]

Further research is required to determine the specific biological targets and pharmacological
profile of 5-bromo-1,3-dimethyl-1H-indazole.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 5-bromo-1,3-
dimethyl-1H-indazole are not publicly available. Researchers interested in working with this
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compound would need to develop their own methods based on general organic synthesis
techniques and analytical procedures for related heterocyclic compounds. Standard techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and
High-Performance Liquid Chromatography (HPLC) would be essential for its characterization.

[7]

Safety and Handling

As with any chemical reagent, 5-bromo-1,3-dimethyl-1H-indazole should be handled with
appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn. For detailed safety
information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

5-Bromo-1,3-dimethyl-1H-indazole is a chemical intermediate with potential for use in the
synthesis of more complex molecules for drug discovery and development. While specific
biological data and detailed experimental protocols are not yet available, its structural features
make it an attractive starting point for medicinal chemistry programs targeting a variety of
diseases. Further investigation is warranted to fully elucidate its chemical reactivity and
pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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